3,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C19H18F2N2O2/c1-2-18(24)23-9-3-4-12-5-7-14(11-17(12)23)22-19(25)13-6-8-15(20)16(21)10-13/h5-8,10-11H,2-4,9H2,1H3,(H,22,25)
• InChI Key: FSICYNXWRPPHRT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C19H18F2N2O2
• Molecular Weight: 344.4 g/mol

Description

3,4-Difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide (DFTQA) is a synthetic quinoline derivative that has gained attention in recent years due to its potential use in scientific research applications. DFTQA has been studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.

Mechanism of Action

3,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is thought to act as an inhibitor of COX-2 by blocking the enzyme’s active site. This prevents the enzyme from catalyzing the production of inflammatory mediators, thus reducing inflammation. Additionally, this compound has been shown to inhibit the growth of certain types of cancer cells by blocking the activity of certain proteins involved in cell proliferation and survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in both in vitro and in vivo models. In vitro studies have shown that this compound is able to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, by blocking the activity of COX-2. In vivo studies have demonstrated that this compound is able to reduce inflammation in animal models of arthritis and asthma, as well as reduce the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

3,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solution, making it suitable for use in a variety of laboratory applications. Additionally, this compound is able to inhibit the production of inflammatory mediators and inhibit the growth of certain types of cancer cells, making it a useful tool for researching these processes.
However, there are also some limitations to the use of this compound in laboratory experiments. In particular, it is not currently approved for use in humans and has not been extensively tested in clinical trials. Additionally, the exact mechanism of action of this compound is not yet fully understood, and further research is needed to elucidate its exact effects.

Future Directions

Given the potential of 3,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide as a research tool, there are a number of future directions for research. First, further studies are needed to better understand the mechanism of action of this compound and its effects on inflammatory mediators and cancer cells. Additionally, further studies are needed to assess the safety and efficacy of this compound for use in humans. Finally, further research is needed to investigate the potential therapeutic applications of this compound in the treatment of inflammatory diseases and cancer.

Synthesis Methods

3,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide can be synthesized by a two-step method involving the condensation of 4-fluorobenzoyl chloride with 1-propanol, followed by the reaction of the resulting product with 7-chloro-1,2,3,4-tetrahydroquinoline. The reaction proceeds in aqueous solution, and the product can be isolated by simple filtration. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the condensation reaction.

Scientific Research Applications

3,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzamide has been studied for its potential use in scientific research applications. In particular, it has been investigated as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators in the body. Inhibition of COX-2 is thought to have potential therapeutic applications in the treatment of inflammatory diseases, such as arthritis and asthma. Additionally, this compound has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain types of cancer cells.